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Introduction
Alimta® (pemetrexed) is a multi-targeted antifolate drug that is a cornerstone in the treatment

of non-small cell lung cancer (NSCLC) and mesothelioma.[1][2] Its mechanism of action

involves the inhibition of several key enzymes in the folate pathway, including thymidylate

synthase (TS), dihydrofolate reductase (DHFR), and glycinamide ribonucleotide

formyltransferase (GARFT).[1][3][4][5] By disrupting the synthesis of purines and pyrimidines,

pemetrexed effectively halts DNA replication and induces apoptosis in rapidly dividing cancer

cells.[1]

The half-maximal inhibitory concentration (IC50) is a critical parameter for evaluating the

efficacy of a cytotoxic agent. This document provides a detailed protocol for determining the

IC50 value of Alimta in various cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a well-established colorimetric

method for assessing cell viability, based on the principle that metabolically active cells can

reduce the yellow tetrazolium salt MTT to purple formazan crystals.[6]
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Data Presentation: Alimta® IC50 Values in Human
Cancer Cell Lines
The following table summarizes the IC50 values of Alimta in various human cancer cell lines,

as determined by cell viability assays. These values can vary depending on the specific cell line

and experimental conditions.

Cell Line Cancer Type IC50 (µM)
Exposure Time
(hours)

Assay Method

NCI-H1666
Bronchioloalveol

ar Carcinoma
0.08 72 MTS

NCI-H3255 Adenocarcinoma 0.05 72 MTS

NCI-H441 Adenocarcinoma 5.93 72 MTS

A549
Non-Small Cell

Lung Cancer
1.82 ± 0.17 48 CCK-8

HCC827
Non-Small Cell

Lung Cancer
1.54 ± 0.30 48 CCK-8

H1975
Non-Small Cell

Lung Cancer
3.37 ± 0.14 48 CCK-8

CL1-5 Lung Cancer 0.2807 72 SRB

CL141 Lung Cancer 1.070 72 SRB

H1299 Lung Cancer >5 72 SRB

CT26
Colorectal

Carcinoma
0.1739 72 SRB

Note: The data presented are compiled from various studies and the specific assay conditions

may differ.[7][8][9]
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This section outlines a detailed methodology for determining the IC50 of Alimta in adherent

cancer cell lines using the MTT assay.

Materials:

Cancer cell line of interest

Alimta® (pemetrexed)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-

Streptomycin)

MTT solution (5 mg/mL in sterile PBS)

Dimethyl sulfoxide (DMSO), cell culture grade

Phosphate-buffered saline (PBS), sterile

96-well flat-bottom microplates

Multichannel pipette

Microplate reader (absorbance at 570 nm)

Protocol:

Cell Seeding:

Harvest exponentially growing cells and perform a cell count to determine viability and

concentration.

Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well) in a final volume of 100 µL of complete culture medium.

Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell

attachment.[10]
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Prepare a stock solution of Alimta in a suitable solvent (e.g., sterile water or PBS).

Perform serial dilutions of Alimta in complete culture medium to achieve a range of final

concentrations (e.g., 0.01 µM to 100 µM).

Include a vehicle control (medium with the same concentration of solvent used for Alimta)

and a blank control (medium only).

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of Alimta.

Incubate the plate for a predetermined exposure time (e.g., 48 or 72 hours) at 37°C in a

humidified 5% CO2 incubator.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[11]

Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into

formazan crystals.

Carefully aspirate the medium containing MTT without disturbing the formazan crystals at

the bottom of the wells.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete

dissolution of the formazan.

Data Acquisition and Analysis:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader. A reference wavelength of 630 nm can be used to reduce background noise.[12]

Subtract the average absorbance of the blank wells from the absorbance of all other wells.

Calculate the percentage of cell viability for each Alimta concentration relative to the

vehicle-treated control cells using the following formula:
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% Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

Plot the percentage of cell viability against the logarithm of the Alimta concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism). The IC50 is the concentration of Alimta that

results in a 50% reduction in cell viability.
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Caption: Experimental workflow for determining the IC50 of Alimta.
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Caption: Signaling pathway of Alimta (Pemetrexed).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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